Cas no 28049-62-9 (1-(2-Bromophenyl)cyclobutanecarbonitrile)

1-(2-Bromophenyl)cyclobutanecarbonitrile is a versatile intermediate in organic synthesis, offering high purity and stability. Its brominated phenyl group facilitates substitution reactions, while the cyclobutane ring enhances reactivity and selectivity. This compound is particularly useful in the synthesis of pharmaceuticals and agrochemicals due to its efficient transformation into various functionalized derivatives.

1-(2-Bromophenyl)cyclobutanecarbonitrile structure

28049-62-9 structure

Product Name:1-(2-Bromophenyl)cyclobutanecarbonitrile

CAS No:28049-62-9

MF:C₁₁H₁₀BrN

MW:236.107801914215

MDL:MFCD11036692

CID:841901

PubChem ID:23294985

Update Time:2025-06-20

1-(2-Bromophenyl)cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(2-Bromophenyl)cyclobutanecarbonitrile
- Cyclobutanecarbonitrile, 1-(2-broMophenyl)-
- 1-(2-bromophenyl)cyclobutane-1-carbonitrile
- 1-(2-Bromophenyl)-cyclobutanecarbonitrile
- LogP
- SCHEMBL8106440
- DTXSID00632643
- MFCD11036692
- WQNBUMDTSAQSMG-UHFFFAOYSA-N
- SY225676
- A25564
- AKOS012126347
- AS-38955
- AB90289
- 28049-62-9
- CS-0199536
- DB-067869
- 3',4'-Ethylenedioxyacetophenone;1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-one;1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanone;1-(2,3-Dihydrobenzo[b][1,4]dioxin-7-yl)ethanone
- MDL： MFCD11036692
- Inchi： 1S/C11H10BrN/c12-10-5-2-1-4-9(10)11(8-13)6-3-7-11/h1-2,4-5H,3,6-7H2
- InChI Key： WQNBUMDTSAQSMG-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C1(C#N)CCC1

Computed Properties

Exact Mass: 234.9997
Monoisotopic Mass: 234.99966g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 23.8Å²

Experimental Properties

Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.14 g/l) (25 º C),
PSA: 23.79

1-(2-Bromophenyl)cyclobutanecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019117052-1g	1-(2-Bromophenyl)cyclobutanecarbonitrile	28049-62-9	95%	1g	$248.46	2023-09-02
Alichem	A019117052-5g	1-(2-Bromophenyl)cyclobutanecarbonitrile	28049-62-9	95%	5g	$937.30	2023-09-02
Chemenu	CM201262-5g	1-(2-bromophenyl)cyclobutane-1-carbonitrile	28049-62-9	95%	5g	$851	2021-06-15
Chemenu	CM201262-5g	1-(2-bromophenyl)cyclobutane-1-carbonitrile	28049-62-9	95%	5g	$851	2024-07-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B927938-10mg	1-(2-Bromophenyl)-cyclobutanecarbonitrile	28049-62-9		10mg	￥567.00	2022-09-29
abcr	AB447699-250 mg	1-(2-Bromophenyl)cyclobutanecarbonitrile; .	28049-62-9		250MG	€207.80	2023-07-18
abcr	AB447699-1 g	1-(2-Bromophenyl)cyclobutanecarbonitrile; .	28049-62-9		1g	€443.60	2023-07-18
abcr	AB447699-5 g	1-(2-Bromophenyl)cyclobutanecarbonitrile; .	28049-62-9		5g	€1,220.10	2023-07-18
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-2034-25g	1-(2-Bromophenyl)-cyclobutanecarbonitrile	28049-62-9	95%	25g	$1680	2023-09-07
eNovation Chemicals LLC	D778144-5g	1-(2-Bromophenyl)cyclobutanecarbonitrile	28049-62-9	95%	5g	$760	2024-07-20